![molecular formula C12H13IN2 B8326675 6-iodo-5-methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole](/img/structure/B8326675.png)
6-iodo-5-methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole
Cat. No. B8326675
M. Wt: 312.15 g/mol
InChI Key: UTPTWMNQNPBDTD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07109339B2
Procedure details
Tert-butyl 6-iodo-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indole-2-carboxylate (6.8 g, 17 mmol) was dissolved in DME (50 mL), and potassium hydroxide (4.8 g, 85.4 mmol) and iodomethane (15.7 g, 110.5 mmol) were added and heated at 80° C. in a pressure vessel for 3 h. The reaction was cooled to rt and diluted with ethyl acetate (50 mL). The solids were removed by vacuum filtration. The filtrate was concentrated under reduced pressure to give a brown oil (5.5 g, 79% crude yield). The oil was dissolved in CH2Cl2 (30 mL). Trifluoroacetic acid (30 mL) was added in ten portions over 5 min and stirred for 30 min. The reaction was basified with 50% sodium hydroxide to pH 12. This mixture was extracted with CH2Cl2 (3×150 mL). The organics were collected, dried over magnesium sulfate, filtered and then concentrated under reduced pressure to give 6-iodo-5-methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole (3.85 g, 73%). 1H NMR (CDCl3 300 MHz) δ 7.62 (d, 1H, J=7.6 Hz), 7.33 (d, 1H, J=7.7 Hz), 6.74 (t, 1H, J=7.5 Hz), 4.03 (s, 2H), 3.95 (s, 3H), 3.26 (t, 2H, J=5.6 Hz), 2.71 (t, 2H, J=5.6 Hz) ppm.
Name
Tert-butyl 6-iodo-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indole-2-carboxylate
Quantity
6.8 g
Type
reactant
Reaction Step One
Yield
73%
Identifiers
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REACTION_CXSMILES
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[I:1][C:2]1[C:10]2[NH:9][C:8]3[CH2:11][CH2:12][N:13](C(OC(C)(C)C)=O)[CH2:14][C:7]=3[C:6]=2[CH:5]=[CH:4][CH:3]=1.[OH-].[K+].IC.F[C:27](F)(F)C(O)=O.[OH-].[Na+]>COCCOC.C(OCC)(=O)C.C(Cl)Cl>[I:1][C:2]1[C:10]2[N:9]([CH3:27])[C:8]3[CH2:11][CH2:12][NH:13][CH2:14][C:7]=3[C:6]=2[CH:5]=[CH:4][CH:3]=1 |f:1.2,5.6|
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Inputs
Step One
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Name
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Tert-butyl 6-iodo-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indole-2-carboxylate
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Quantity
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6.8 g
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Type
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reactant
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Smiles
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IC1=CC=CC=2C3=C(NC12)CCN(C3)C(=O)OC(C)(C)C
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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COCCOC
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Step Two
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Name
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Quantity
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4.8 g
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Type
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reactant
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Smiles
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[OH-].[K+]
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Name
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Quantity
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15.7 g
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Type
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reactant
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Smiles
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IC
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Step Three
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Name
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Quantity
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30 mL
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Type
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reactant
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Smiles
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FC(C(=O)O)(F)F
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Step Five
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Step Six
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred for 30 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction was cooled to rt
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CUSTOM
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Type
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CUSTOM
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Details
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The solids were removed by vacuum filtration
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The filtrate was concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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to give a brown oil (5.5 g, 79% crude yield)
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EXTRACTION
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Type
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EXTRACTION
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Details
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This mixture was extracted with CH2Cl2 (3×150 mL)
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CUSTOM
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Type
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CUSTOM
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Details
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The organics were collected
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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Type
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product
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Smiles
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IC1=CC=CC=2C3=C(N(C12)C)CCNC3
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 3.85 g | |
| YIELD: PERCENTYIELD | 73% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
